Cas no 1261609-96-4 (2,3-Bis(4-(trifluoromethoxy)phenyl)isonicotinic acid)

• Product Name: 2,3-Bis(4-(trifluoromethoxy)phenyl)isonicotinic acid
• CAS No: 1261609-96-4
• MF: C₂₀H₁₁F₆NO₄
• MW: 443.296066522598
• CID: 4987743
• Update Time: 2025-06-18

2,3-Bis(4-(trifluoromethoxy)phenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(4-(trifluoromethoxy)phenyl)isonicotinic acid

• Inchi： 1S/C20H11F6NO4/c21-19(22,23)30-13-5-1-11(2-6-13)16-15(18(28)29)9-10-27-17(16)12-3-7-14(8-4-12)31-20(24,25)26/h1-10H,(H,28,29)
• InChI Key： XCQOQABBPJNINH-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1=C(C(=O)O)C=CN=C1C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 598
• XLogP3: 6
• Topological Polar Surface Area: 68.6

Additional information on 2,3-Bis(4-(trifluoromethoxy)phenyl)isonicotinic acid

Introduction to 2,3-Bis(4-(trifluoromethoxy)phenyl)isonicotinic Acid (CAS No. 1261609-96-4)

2,3-Bis(4-(trifluoromethoxy)phenyl)isonicotinic acid is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number CAS No. 1261609-96-4, is characterized by its unique structural features, which include a central isonicotinic acid core substituted with two 4-(trifluoromethoxy)phenyl groups. The presence of trifluoromethoxy groups enhances the compound's electronic properties and potential biological activity, making it a valuable candidate for further exploration in drug discovery and material science.

The synthesis of 2,3-Bis(4-(trifluoromethoxy)phenyl)isonicotinic acid involves a series of well-defined chemical transformations that highlight the compound's complexity and the precision required in its preparation. The introduction of the trifluoromethoxy substituents into the aromatic rings not only modifies the electronic environment of the molecule but also imparts specific steric and electronic properties that can influence its interactions with biological targets. This has led to increased interest in exploring its potential applications in medicinal chemistry.

In recent years, there has been a growing emphasis on the development of novel heterocyclic compounds that exhibit potent biological activity. The isonicotinic acid scaffold, in particular, has been extensively studied due to its resemblance to nicotinamide, a key component of the vitamin B3 pathway. The modification of this scaffold with electron-withdrawing groups such as trifluoromethoxy can enhance binding affinity and selectivity towards various biological receptors. This concept has been successfully applied in the design of drugs targeting infectious diseases and inflammatory conditions.

One of the most compelling aspects of 2,3-Bis(4-(trifluoromethoxy)phenyl)isonicotinic acid is its potential as a building block for more complex molecules. Researchers have leveraged its structural framework to develop derivatives with enhanced pharmacological properties. For instance, studies have shown that analogs of this compound exhibit inhibitory activity against enzymes involved in bacterial metabolism and viral replication. These findings underscore the importance of structural diversity in drug design and highlight the need for innovative synthetic strategies.

The impact of fluorine substitution on molecular properties is well-documented, and the trifluoromethoxy group in 2,3-Bis(4-(trifluoromethoxy)phenyl)isonicotinic acid plays a crucial role in modulating these properties. Fluoro substituents are known to increase metabolic stability, improve lipophilicity, and enhance binding affinity to biological targets. These effects have been exploited in the development of numerous pharmaceuticals, including antiviral and anticancer agents. The incorporation of trifluoromethoxy groups into this compound not only enhances its potential therapeutic applications but also provides valuable insights into structure-activity relationships.

The synthesis of 2,3-Bis(4-(trifluoromethoxy)phenyl)isonicotinic acid requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and metal-mediated transformations, have been employed to construct the desired molecular framework efficiently. These methods allow for precise control over regioselectivity and stereoselectivity, which are critical factors in determining the biological activity of the final product.

In conclusion, 2,3-Bis(4-(trifluoromethoxy)phenyl)isonicotinic acid represents a significant advancement in the field of heterocyclic chemistry. Its unique structural features and potential biological applications make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing complex medical challenges.